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Compound of Interest

Compound Name: 2-lodo-1-methyl-3-nitrobenzene

Cat. No.: B1295850

2-lodo-1-methyl-3-nitrobenzene is an aromatic organic compound with the chemical formula
C7HsINO:a. It serves as a versatile intermediate in organic synthesis, particularly in the creation
of more complex molecules for pharmaceuticals and agrochemicals.[1] A summary of its key
physical and chemical properties is presented below.

Property Value Source
CAS Number 6277-17-4 [1][2]
Molecular Formula C7HeINO2 [1]
Molecular Weight 263.03 g/mol [1]
Melting Point 62-69 °C [1]
Appearance Yellow powder [1]

2-lodo-3-methylnitrobenzene,
Synonyms _ [1]
2-lodo-3-nitrotoluene

Theoretical Solubility Profile

The solubility of a compound is fundamentally governed by its molecular structure and the
principle of "like dissolves like."[3][4] By examining the functional groups present in 2-iodo-1-
methyl-3-nitrobenzene, we can predict its solubility behavior in various solvents.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1295850?utm_src=pdf-interest
https://www.benchchem.com/product/b1295850?utm_src=pdf-body
https://www.chemimpex.com/products/27899
https://www.chemimpex.com/products/27899
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81180170.htm
https://www.chemimpex.com/products/27899
https://www.chemimpex.com/products/27899
https://www.chemimpex.com/products/27899
https://www.chemimpex.com/products/27899
https://www.chemimpex.com/products/27899
http://chem.ws/dl-1014/exp12-organics.pdf
https://www.youtube.com/watch?v=XSAIBQ9XbVQ
https://www.benchchem.com/product/b1295850?utm_src=pdf-body
https://www.benchchem.com/product/b1295850?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The molecule consists of a benzene ring substituted with a methyl group (-CHs), a nitro group
(-NO2), and an iodine atom (-I). The benzene ring and the methyl group are nonpolar, while the
nitro group is strongly polar and the iodine atom is weakly polar. Overall, the presence of the
large nonpolar aromatic ring and the weakly polar substituents suggests that the molecule is
predominantly nonpolar to weakly polar.

Caption: Molecular structure of 2-iodo-1-methyl-3-nitrobenzene highlighting key functional
groups.

Based on this structure, the following solubility predictions can be made:

o Water (Polar Protic): The compound is expected to be insoluble or sparingly soluble in water.
The large nonpolar surface area of the benzene ring and the lack of significant hydrogen
bonding capabilities will limit its interaction with highly polar water molecules.

e Alcohols (e.g., Methanol, Ethanol) (Polar Protic): Solubility is likely to be moderate. While
these solvents are polar, their alkyl chains provide some nonpolar character that can interact
with the benzene ring.

o Acetone, Ethyl Acetate (Polar Aprotic): Good solubility is anticipated in these solvents. Their
polarity can interact with the nitro group, while their organic nature allows for favorable
interactions with the rest of the molecule.

e Dichloromethane, Chloroform (Weakly Polar): High solubility is expected due to the similar
weakly polar nature of both the solute and the solvents.

o Hexane, Toluene (Nonpolar): Moderate to good solubility is likely, especially in toluene,
where pi-stacking interactions between the aromatic rings can occur.

Known Solubility Data

Specific quantitative solubility data for 2-iodo-1-methyl-3-nitrobenzene is not extensively
reported in publicly available literature. However, qualitative descriptions consistently state that
it is soluble in organic solvents. This aligns with the theoretical predictions based on its
molecular structure. For many research and development applications, this qualitative
understanding is sufficient for selecting appropriate reaction or purification solvents. However,

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1295850?utm_src=pdf-body
https://www.benchchem.com/product/b1295850?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

for applications such as crystallography or formulation development, precise quantitative data
is necessary and must be determined experimentally.

Experimental Protocol for Solubility Determination

The following is a detailed, step-by-step methodology for the experimental determination of the
solubility of 2-iodo-1-methyl-3-nitrobenzene. This protocol is designed to be a self-validating
system, ensuring accurate and reproducible results.

Materials and Equipment

e 2-lodo-1-methyl-3-nitrobenzene (solid)

o Selected solvents (e.g., water, ethanol, acetone, dichloromethane, hexane)
e Analytical balance

 Vials with screw caps

o Constant temperature shaker or incubator

e Syringe filters (e.g., 0.45 um PTFE)

e Volumetric flasks and pipettes

o High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis
spectrophotometer

Experimental Workflow
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Gdd excess 2-iodo-1-methyl-3-nitrobenzene to a known volume of solvent in a viaD

;

[Equilibrate at a constant temperature with agitation for 24-48 hours)

;

[Allow the solution to settle, letting excess solid precipitate)

;

[Carefully withdraw an aliquot of the supernatant and filter it through a syringe fiIteD

;

[Accurately dilute the filtered, saturated solution with a suitable solvena

;

[Analyze the diluted solution by HPLC or UV-Vis spectrophotometra

;

[Calculate the concentration of the saturated solution based on a pre-established calibration curvej

End
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Caption: Experimental workflow for determining the solubility of 2-iodo-1-methyl-3-
nitrobenzene.

Step-by-Step Methodology

o Preparation of a Saturated Solution:
o To a series of vials, add a precisely measured volume of the chosen solvent (e.g., 5.0 mL).

o Add an excess amount of 2-iodo-1-methyl-3-nitrobenzene to each vial. The presence of
undissolved solid at the end of the experiment is crucial to ensure saturation.

o Securely cap the vials to prevent solvent evaporation.
o Equilibration:

o Place the vials in a constant temperature shaker or incubator. Temperature control is
critical as solubility is temperature-dependent.[4] A standard temperature of 25 °C is often
used.

o Agitate the samples for a sufficient period to allow the system to reach equilibrium. For
many organic compounds, 24 to 48 hours is adequate.

o Sample Collection and Preparation:

o After equilibration, cease agitation and allow the vials to stand undisturbed at the same
constant temperature for several hours to allow the excess solid to settle.

o Carefully withdraw a known volume of the clear supernatant using a pipette.

o Immediately filter the aliquot through a syringe filter into a clean, dry vial. This step is
critical to remove any undissolved microcrystals.

e Quantification:

o Accurately dilute the filtered saturated solution with a suitable solvent to a concentration
that falls within the linear range of the analytical instrument.
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o Analyze the diluted sample using a calibrated HPLC-UV or UV-Vis spectrophotometer. A
pre-established calibration curve using standard solutions of known concentrations of 2-
iodo-1-methyl-3-nitrobenzene is essential for accurate quantification.

e Data Calculation and Reporting:

o From the analytical measurement and the dilution factor, calculate the concentration of the
original saturated solution.

o Report the solubility in standard units, such as milligrams per milliliter (mg/mL) or moles
per liter (mol/L), and always specify the temperature at which the measurement was
made.

Safety Precautions

2-lodo-1-methyl-3-nitrobenzene should be handled with appropriate safety measures. It may
be harmful if swallowed, in contact with skin, or if inhaled, and can cause skin and eye irritation.
[5][6][7] Always work in a well-ventilated area, preferably a fume hood, and wear personal
protective equipment, including gloves, safety glasses, and a lab coat.[6] Consult the Safety
Data Sheet (SDS) for detailed handling and disposal information.[5][6][7][8]

Conclusion

While specific quantitative solubility data for 2-iodo-1-methyl-3-nitrobenzene is not readily
available in the literature, a strong theoretical understanding of its solubility can be derived from
its molecular structure. It is predicted to be soluble in a range of common organic solvents and
poorly soluble in water. For applications requiring precise solubility values, the experimental
protocol detailed in this guide provides a robust and reliable method for their determination.
This understanding and the ability to experimentally verify solubility are crucial for the effective
application of this compound in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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